Cas no 139163-64-7 (R-(6-bromopyridin-3-yl)ethanol)

• Product Name: R-(6-bromopyridin-3-yl)ethanol
• CAS No: 139163-64-7
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 5304162
• PubChem ID: 15668202
• Update Time: 2026-03-10

R-(6-bromopyridin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(6-Bromopyridin-3-yl)ethan-1-ol
• (alphaR)-6-Bromo-alpha-methyl-3-pyridinemethanol
• R-(6-bromopyridin-3-yl)ethanol
• (1R)-1-(6-bromopyridin-3-yl)ethanol
• (R)-1-(6-BROMOPYRIDIN-3-YL)ETHAN-1-OL
• EN300-1893095
• 3-Pyridinemethanol, 6-bromo-alpha-methyl-, (alphaR)-
• (I+/-R)-6-Bromo-I+/--methyl-3-pyridinemethanol
• G74214
• DTXSID201274086
• 139163-64-7

• Inchi： 1S/C7H8BrNO/c1-5(10)6-2-3-7(8)9-4-6/h2-5,10H,1H3/t5-/m1/s1
• InChI Key： QDOJZKXYIAXLDB-RXMQYKEDSA-N
• SMILES： BrC1=CC=C(C=N1)[C@@H](C)O

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1